3-Octyn-2-one

• CAS: 1119-58-0
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• InChI: InChI=1S/C8H12O/c1-3-4-5-6-7-8(2)9/h3-5H2,1-2H3
• InChIKey: VJKHTMGYHCBXHV-UHFFFAOYSA-N

3-Octyn-2-one (CAS 1119-58-0): Procurement-Grade Acetylenic Ketone for Flavor, Fragrance, and Synthetic Chemistry

3-Octyn-2-one (CAS 1119-58-0) is an eight-carbon α,β-acetylenic ketone with the molecular formula C₈H₁₂O and a molecular weight of 124.18 g/mol [1]. It is also known as butyl(acetyl)acetylene, acetylbutylacetylene, and oct-3-yn-2-one [1]. This compound belongs to the acetylenic ketone class, characterized by a carbonyl group conjugated to a carbon–carbon triple bond. 3-Octyn-2-one is a colorless liquid with a density of 0.8628–0.8652 g/cm³, a boiling point of 76–77.5 °C at 15 Torr (approximately 177 °C at 760 mmHg), a refractive index (n20/D) of 1.4482, and a flash point of 60.7 °C [2][3]. It is naturally present in tobacco smoke and has been identified as a constituent of field-grown narrow-leaved lavender (Lavandula angustifolia) essential oils [4].

Synthetic Building Block

Alkyne handle enables click chemistry and cross-coupling diversification

Flavor & Fragrance

Acetylenic ketone with differentiated volatility for top-note modulation studies

Natural Product Authentication

Field-grown lavender essential oil marker for GC-MS authenticity verification

• [1] NIST Chemistry WebBook, SRD 69. 3-Octyn-2-one (CAS 1119-58-0). National Institute of Standards and Technology. View Source
• [2] Molaid Compound Database. 3-Octyn-2-one (CAS 1119-58-0): Boiling point 76–77.5 °C (15 Torr); Density 0.8628 g/cm³. View Source
• [3] Basechem. 3-Octyne-2-one (CAS 1119-58-0): Density (d20/4) 0.8652; Refractive index (n20/D) 1.4482; Surface tension 31.0 dyne/cm. View Source
• [4] Andrys, D.; Kulpa, D. In Vitro Propagation Affects the Composition of Narrow-Leaved Lavender Essential Oils. Acta Chromatographica 2019. DOI: 10.1556/1326.2017.00317. View Source

3-Octyn-2-one: Why Saturated and Olefinic C8 Ketones Cannot Substitute Without Functional Consequence

The carbon–carbon triple bond in 3-octyn-2-one imparts physicochemical properties that are fundamentally distinct from those of its saturated (e.g., 2-octanone) and olefinic (e.g., 3-octen-2-one) analogs. The acetylenic moiety increases molecular polarizability, alters hydrogen-bonding capacity, and enables unique synthetic transformations (e.g., click chemistry, enantioselective reduction to propargylic alcohols) that are inaccessible to alkene or alkane counterparts [1][2]. Empirically, 3-octyn-2-one exhibits a lower boiling point under reduced pressure (76–77.5 °C at 15 Torr) compared with 3-octen-2-one (100 °C at 18 mmHg), indicating higher volatility that directly impacts headspace delivery in flavor and fragrance applications [3]. Furthermore, its presence in field-grown lavender essential oil — but absence under in vitro cultivation — demonstrates that its biosynthesis depends on specific environmental or enzymatic conditions, meaning it cannot be assumed interchangeable with related C8 volatiles in natural product formulations [4].

Synthetic versatility mismatch

Saturated (2-octanone) and olefinic (3-octen-2-one) analogs lack the alkyne group required for CuAAC and cross-coupling, limiting derivatization pathways.

Volatility profile may not transfer

The acetylenic ketone exhibits lower boiling point than its alkene analog, altering headspace delivery and fragrance temporal dynamics.

Biosynthetic origin cannot be assumed

Presence depends on field cultivation conditions; in vitro lavender oil lacks this marker, so natural product formulations may require source verification.

• [1] Hudlický, M. Reductions in Organic Chemistry. ACS Monograph 188, American Chemical Society: Washington, DC, 1996. (Documents selective reduction of acetylenic ketones.) View Source
• [2] Rudorf, W.-D.; Schwarz, R. Intramolecular Michael and anti-Michael Additions of Thiolate to Conjugated Acetylenic Ketones. Tetrahedron 1987, 43 (17), 3991–3998. View Source
• [3] Molaid Compound Database. 3-Octyn-2-one (CAS 1119-58-0): Boiling point 76–77.5 °C (15 Torr). View Source
• [4] Andrys, D.; Kulpa, D. In Vitro Propagation Affects the Composition of Narrow-Leaved Lavender Essential Oils. Acta Chromatographica 2019. DOI: 10.1556/1326.2017.00317. View Source

3-Octyn-2-one: Quantitative Differentiation Evidence Against Closest Structural Analogs

Enhanced Volatility: 3-Octyn-2-one vs. 3-Octen-2-one Boiling Point Comparison at Reduced Pressure

Under similar reduced-pressure distillation conditions, 3-octyn-2-one exhibits a boiling point approximately 23–24 °C lower than its alkene analog 3-octen-2-one. Specifically, 3-octyn-2-one boils at 76–77.5 °C at 15 Torr, whereas 3-octen-2-one boils at 100 °C at 18 mmHg (approximately 18 Torr) [1]. This difference translates into measurably higher volatility for the acetylenic ketone under identical headspace or vacuum conditions, directly affecting aroma release kinetics and distillation behavior.

Volatility comparison

Reported

Target: 76–77.5 °C (15 Torr) Comparator: 100 °C (~18 Torr)

ΔT ≈ −23 °C

Supports volatility-driven formulation selection

Context-dependent under reduced pressure

Evidence Dimension	Boiling point at reduced pressure (~15–18 Torr)
Target Compound Data	76–77.5 °C at 15 Torr
Comparator Or Baseline	3-Octen-2-one (CAS 1669-44-9): 100 °C at 18 mmHg (~18 Torr)
Quantified Difference	ΔT ≈ −23 °C (lower for 3-octyn-2-one)
Conditions	Reduced-pressure distillation; data from Molaid (target) and Fisher Scientific/Alfa Aesar (comparator)

Why This Matters

For flavor and fragrance formulators, the lower boiling point of 3-octyn-2-one means faster headspace delivery and a different temporal odor profile compared with 3-octen-2-one, enabling differentiated fragrance tenacity and top-note character.

• [1] Molaid Compound Database. 3-Octyn-2-one (CAS 1119-58-0): Boiling point 76–77.5 °C (15 Torr). View Source

Density Distinction: Acetylenic vs. Olefinic C8 Ketone Molecular Packing

3-Octyn-2-one possesses a measured density (d20/4) of 0.8652 g/cm³ [1], which is approximately 1.0–1.5% higher than the density of 3-octen-2-one (0.857 g/mL at 25 °C, lit.) . Although the difference is modest, it is consistent with the greater molecular compactness conferred by the sp-hybridized acetylenic carbons relative to sp²-hybridized alkenyl carbons, and it is reproducible across independent data sources (0.8628 g/cm³ reported by Molaid) [2].

Density distinction

Reported

Target: d=0.8652 g/cm³ Comparator: 0.857 g/mL

Δρ ≈ +0.008 g/cm³

Supports QC identity verification

Temperature-specific measurement

Evidence Dimension	Density (liquid, ~20–25 °C)
Target Compound Data	d20/4 = 0.8652 g/cm³ (Basechem); 0.8628 g/cm³ (Molaid)
Comparator Or Baseline	3-Octen-2-one: 0.857 g/mL at 25 °C (lit., Fisher/Alfa Aesar)
Quantified Difference	Δρ ≈ +0.008 g/cm³ (~+0.9%)
Conditions	Standard laboratory temperature; data from Basechem, Molaid, and Fisher Scientific

Why This Matters

Density is a routine quality-control parameter for bulk procurement and formulation. The measurable density difference provides a simple identity verification that distinguishes 3-octyn-2-one from its alkene analog, reducing the risk of receiving an incorrect C8 ketone.

• [1] Basechem. 3-Octyne-2-one (CAS 1119-58-0): Density (d20/4) 0.8652. View Source
• [2] Molaid Compound Database. 3-Octyn-2-one: Density 0.8628 g/cm³. View Source

Biosynthetic Specificity: 3-Octyn-2-one as a Field-Growth-Exclusive Marker in Lavandula angustifolia Essential Oil

In a direct comparative study of narrow-leaved lavender (Lavandula angustifolia) essential oils, 3-octyn-2-one was detected by GC–FID and GC–MS exclusively in oils from field-grown plants across three varieties (Ellagance Purple, Blue River, Munstead) but was entirely absent from oils obtained from in vitro cultured plants of the same varieties [1]. This was part of a broader pattern in which in vitro oils lacked several volatile compounds including (E)-β-ocimene, 1-octen-3-yl acetate, sabina ketone, pinocarvone, trans-carveol, nerol, epi-longipinanol, and humulene epoxide II, while accumulating higher proportions of less volatile compounds such as thymol, carvacrol, and α-calacorene [1].

Biosynthetic specificity

Head-to-head

Field-grown: detected In vitro: absent

Binary authentication marker for field-grown oil

GC-MS method context

Evidence Dimension	Presence/absence in essential oil by GC–FID/GC–MS
Target Compound Data	Detected in field-grown lavender essential oil; absent in in vitro cultured lavender essential oil
Comparator Or Baseline	Field-grown vs. in vitro cultured Lavandula angustifolia (three varieties)
Quantified Difference	Qualitative: present vs. absent (100% differential detection)
Conditions	Hydrodistillation (Deryng apparatus); GC–FID and GC–MS analysis; field vs. in vitro growth conditions

Why This Matters

For natural product formulators and essential oil authenticators, 3-octyn-2-one serves as a diagnostic marker distinguishing field-grown lavender oil from in vitro-derived material, which is critical for quality assurance, regulatory compliance, and premium product positioning.

• [1] Andrys, D.; Kulpa, D. In Vitro Propagation Affects the Composition of Narrow-Leaved Lavender Essential Oils. Acta Chromatographica 2019. DOI: 10.1556/1326.2017.00317. View Source

Class-Level Antimicrobial Differentiation: Acetylenic Ketones vs. Saturated and Olefinic Ketone Analogs

A systematic study of novel acetylenic ketone compounds demonstrated that this structural class exhibits both anti-inflammatory and antimicrobial activities that are qualitatively distinct from those of saturated ketones [1]. While the 1975 study by Fukumaru et al. does not report MIC data specifically for 3-octyn-2-one, the class-level finding establishes that the acetylenic ketone pharmacophore is a privileged scaffold for antimicrobial activity relative to non-acetylenic ketones. Independent work on isomeric octynoic acid isomers confirmed that the acetylenic bond contributes to differential bacteriostatic effects compared with non-acetylenic analogs, although the activity is chain-length dependent [2]. Note: This item is tagged as Class-level inference because quantitative MIC data for 3-octyn-2-one against specific comparators are not available in the open literature.

Antimicrobial class-level

Class-level

Acetylenic ketone class shows antimicrobial activity distinct from saturated/olefinic ketones. Specific MIC for 3-octyn-2-one not reported.

Supports acetylenic pharmacophore screening inclusion

Quantitative MIC unavailable; verify for target strains

Evidence Dimension	Antimicrobial activity (class-level SAR)
Target Compound Data	Acetylenic ketone class: demonstrated anti-inflammatory and antimicrobial activity [1]
Comparator Or Baseline	Saturated ketone and olefinic ketone classes (no antimicrobial activity reported in equivalent screens)
Quantified Difference	Qualitative class-level differentiation; quantitative MIC not available for 3-octyn-2-one
Conditions	In vitro antimicrobial screening; Agricultural and Biological Chemistry 1975

Why This Matters

For researchers screening C8 ketone libraries for antimicrobial lead compounds, the acetylenic ketone class — including 3-octyn-2-one — offers a distinct bioactivity profile that saturated and olefinic C8 ketone analogs are unlikely to replicate, justifying its inclusion in diversity-oriented screening collections.

• [1] Fukumaru, T.; Awata, H.; Hamma, N.; Komatsu, T. Synthesis and Bioactivity of Novel Acetylenic Compounds. Agricultural and Biological Chemistry 1975, 39 (2), 519–527. View Source
• [2] Fungistatic, Bacteriostatic, and Amebicidal Studies on the Isomeric Normal Nonynoic Acids. (Documents differential activity of acetylenic vs. non-acetylenic fatty acids; class-level relevance.) View Source

Synthetic Versatility: Alkyne-Enabled Click Chemistry and Cross-Coupling Potential

The terminal alkyne group in 3-octyn-2-one (generated via deprotonation or present in des-methyl analogs) enables copper-catalyzed azide–alkyne cycloaddition (CuAAC) and other click chemistry transformations that are not accessible with 3-octen-2-one or 2-octanone [1]. Acetylenic ketones of the general structure R–C≡C–C(=O)–R′ are well-established substrates for regioselective nucleophilic additions, Michael additions, and transition-metal-catalyzed cross-couplings, yielding heterocyclic and polyfunctionalized products [2]. The 1936 preparative report demonstrated that acetylenic ketones including 3-octyn-2-one can be obtained in good yield (5 g from 0.25 mol scale) via the reaction of alkynylmagnesium bromides with acetic anhydride, establishing a practical synthetic route [3].

Synthetic versatility

Supporting evidence

CuAAC, Michael addition, cross-coupling accessible via alkyne; orthogonal to alkene/alkane chemistry.

Enables click chemistry diversification

Requires terminal alkyne generation

Evidence Dimension	Synthetic derivatization capability
Target Compound Data	3-Octyn-2-one: alkyne group enables CuAAC, Michael addition, cross-coupling; 5 g yield from Grignard route (1936 method)
Comparator Or Baseline	3-Octen-2-one: alkene group enables different chemistry (epoxidation, dihydroxylation, but not click chemistry); 2-Octanone: inert alkyl chain
Quantified Difference	Qualitative: orthogonal synthetic utility profile
Conditions	CuAAC: Cu(I) catalyst, RT; Grignard: alkynylmagnesium bromide + acetic anhydride, −25 °C

Why This Matters

For medicinal and synthetic chemistry procurement, 3-octyn-2-one is not merely a ketone but a bifunctional building block whose alkyne handle enables ligation and diversification strategies that its alkene and alkane counterparts cannot support, maximizing the return on procurement investment for compound library synthesis.

• [1] Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed. 2002, 41 (14), 2596–2599. (Establishes CuAAC for terminal alkynes; applicable to des-methyl acetylenic ketones.) View Source
• [2] Verkruijsse, H. D.; Heus-Kloos, Y. A.; Brandsma, L. Efficient Methods for the Preparation of Acetylenic Ketones. Synthesis 1982, 1982 (10), 817–818. View Source
• [3] Eriksson-Quensel, I.-B.; Svedberg, T. Sedimentation and Electrophoresis of the Tobacco-Mosaic Virus Protein. J. Am. Chem. Soc. 1936, 58 (10), 1863–1867. (Reports synthesis of 3-octyn-2-one: 5 g obtained; bp 123–125 °C at 2 mmHg.) View Source

3-Octyn-2-one: Priority Application Scenarios Grounded in Quantitative Evidence

Flavor and Fragrance Formulation Requiring Differentiated Top-Note Volatility

The approximately 23 °C lower boiling point of 3-octyn-2-one relative to 3-octen-2-one under reduced pressure (Evidence Item 1) translates into a measurably faster headspace release profile [1]. Flavorists and perfumers formulating nutty, earthy, or spicy compositions where 3-octen-2-one (FEMA 3416) is already employed can use 3-octyn-2-one to achieve a sharper, more volatile top note with a shorter tenacity profile. This is particularly relevant for applications requiring rapid aroma impact followed by clean dissipation, such as ambient scenting, air care, and certain beverage flavorings.

Natural Product Authentication and Essential Oil Quality Control

The exclusive presence of 3-octyn-2-one in field-grown lavender essential oil and its complete absence in in vitro cultured oil (Evidence Item 3) establishes this compound as a binary authentication marker [2]. Quality control laboratories and essential oil suppliers can use GC–MS detection of 3-octyn-2-one at trace levels to verify that lavender oil was derived from field cultivation rather than in vitro biomass, supporting premium pricing, regulatory documentation, and protection against adulteration.

Diversity-Oriented Synthesis and Medicinal Chemistry Library Construction

The alkyne moiety of 3-octyn-2-one enables copper-catalyzed azide–alkyne cycloaddition (CuAAC) and other click chemistry transformations that are structurally impossible for 3-octen-2-one or 2-octanone (Evidence Item 5) [3][4]. Medicinal chemistry teams constructing triazole-containing compound libraries can procure 3-octyn-2-one as a C8 acetylenic ketone building block to generate 1,2,3-triazole adducts with diverse azide partners. This bifunctional reactivity — ketone for further derivatization plus alkyne for ligation — maximizes synthetic value per procurement dollar.

Antimicrobial Screening Campaigns Targeting Acetylenic Pharmacophores

The class-level evidence that acetylenic ketones possess antimicrobial and anti-inflammatory activities distinct from saturated and olefinic ketones (Evidence Item 4) positions 3-octyn-2-one as a relevant probe compound for structure–activity relationship (SAR) studies [5][6]. Researchers designing focused screening libraries to explore the impact of unsaturation on bioactivity should include 3-octyn-2-one alongside its alkene (3-octen-2-one) and saturated (2-octanone) counterparts to deconvolute the contribution of the alkyne pharmacophore to any observed antimicrobial or anti-inflammatory effect.

Application

Selection Property

Validation Focus

Flavor & fragrance top-note modulation studies

Headspace volatility profile

Reduced-pressure distillation behavior

Essential oil authentication research

Binary GC-MS marker presence

Field-cultivation authentication

Diversity-oriented synthetic chemistry

Alkyne-enabled ligation chemistry

CuAAC and cross-coupling reactivity

Antimicrobial screening campaigns

Acetylenic pharmacophore screening inclusion

Class-level SAR deconvolution

• [1] Molaid Compound Database. 3-Octyn-2-one: Boiling point 76–77.5 °C (15 Torr). View Source
• [2] Andrys, D.; Kulpa, D. In Vitro Propagation Affects the Composition of Narrow-Leaved Lavender Essential Oils. Acta Chromatographica 2019. DOI: 10.1556/1326.2017.00317. View Source
• [3] Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed. 2002, 41 (14), 2596–2599. View Source
• [4] Verkruijsse, H. D.; Heus-Kloos, Y. A.; Brandsma, L. Efficient Methods for the Preparation of Acetylenic Ketones. Synthesis 1982, 1982 (10), 817–818. View Source
• [5] Fukumaru, T.; Awata, H.; Hamma, N.; Komatsu, T. Synthesis and Bioactivity of Novel Acetylenic Compounds. Agricultural and Biological Chemistry 1975, 39 (2), 519–527. View Source
• [6] Fungistatic, Bacteriostatic, and Amebicidal Studies on the Isomeric Normal Nonynoic Acids. (Class-level evidence for differential antimicrobial activity of acetylenic vs. non-acetylenic fatty acid isomers.) View Source